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The table below summarizes the key quantitative findings on BPR1J-097 from the identified study [1].

Parameter Value / Finding Context / Model System

FLT3 Kinase IC₅₀ 1 - 10 nM In vitro kinase assay

Anti-proliferation
GC₅₀

21 ± 7 nM MOLM-13 cells (FLT3-ITD

mutant AML cell line)

Anti-proliferation
GC₅₀

46 ± 14 nM MV4-11 cells (FLT3-ITD

mutant AML cell line)

Mechanistic Action Inhibited FLT3 and STAT5 phosphorylation;

induced apoptosis

Observed in FLT3-driven AML

cells

In Vivo Efficacy Pronounced, dose-dependent tumour growth

inhibition and regression

FLT3-driven AML murine

xenograft models

Pharmacokinetics Described as "favourable" (specific

parameters not detailed)

Preclinical study

FLT3 Signaling Pathway and Inhibitor Mechanism
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The following diagram illustrates the FLT3 signaling pathway and the general mechanism of action for FLT3

inhibitors like BPR1J-097, based on the broader context from the search results [2] [3] [4].
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Diagram of FLT3 signaling and inhibition. The FLT3 receptor, when bound by its ligand (wild-type) or

through mutations (ITD/TKD), activates key downstream pathways. FLT3 inhibitors like BPR1J-097 block

this signaling, particularly in mutant cells [2] [3] [5].

Research Gaps and Further Directions

The search results indicate that BPR1J-097 has not been a focus of recent literature, with the primary

study published over a decade ago [1]. Consequently, several areas required for an in-depth technical guide

are lacking:

Detailed Experimental Protocols: The specific methodologies for kinase assays, cell viability (GC₅₀)

measurements, and in vivo xenograft studies are not described in the available abstract.
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Resistance Mechanisms: The study does not investigate or report on potential resistance

mechanisms against BPR1J-097.
Selectivity Profile: While noted as a "novel FLT3 inhibitor," a comprehensive profiling of its selectivity

against other kinases is not provided.
Recent Developments: No clinical trial data or follow-up studies were found, suggesting its

development may not have progressed to clinical stages.

Suggestions for Deeper Research

To compile a more comprehensive whitepaper, you may need to consult additional sources:

Access the Full Text: The original paper in the British Journal of Cancer (2012) may contain the

detailed experimental methods you require.
Search Chemical Databases: Look for BPR1J-097 on professional databases like PubChem to find

chemical structure, synonyms, and potentially linked bioactivity data.
Explore Broader FLT3 Context: The other search results, while not mentioning BPR1J-097, offer

extensive information on next-generation FLT3 inhibitors (e.g., FF-10101, FLIN-4), emerging
resistance mechanisms, and novel combination strategies that represent the current research frontier

[2] [6] [3].
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To cite this document: Smolecule. [Documented Preclinical Profile of BPR1J-097]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548028#bpr1j-097-flt3-signaling-

pathway-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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